N-[(2-Methyl-4-pyrazol-1-ylphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[(2-methyl-4-pyrazol-1-ylphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H24N4O2/c1-3-19(25)23-11-7-16(8-12-23)20(26)21-14-17-5-6-18(13-15(17)2)24-10-4-9-22-24/h3-6,9-10,13,16H,1,7-8,11-12,14H2,2H3,(H,21,26)
• InChI Key: FNFCRXAKTPBQAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=CC=N2)CNC(=O)C3CCN(CC3)C(=O)C=C
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

A 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity defines the family of simple aromatic ring organic compounds known as Pyrazoles.

Chemical Reactions Analysis

Pyrazoles react with potassium borohydride to form a class of ligands known as scorpionate. They also undergo cyclocondensation of acetylenic ketones on methylhydrazine or aryl hydrazines.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). It is a colorless to yellow liquid or semi-solid or solid or lump.

Mechanism of Action

While the specific mechanism of action for your compound is not available, pyrazole derivatives have been found to have various pharmacological functions.

Safety and Hazards

The safety and hazards of pyrazole compounds can vary widely depending on their specific structures. It’s important to refer to the specific safety data sheet (SDS) for each compound.

Future Directions

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The goal of future research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.